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Compound of Interest

Compound Name:
1-Ethyl-3-methyl-3-phospholene 1-

oxide

Cat. No.: B105051 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical

properties of 1-Ethyl-3-methyl-3-phospholene 1-oxide, a five-membered P-heterocyclic

compound. The information is curated for researchers and professionals in chemistry and drug

development who require detailed data for experimental design and compound evaluation.

Core Physicochemical Data
While extensive experimental data for 1-Ethyl-3-methyl-3-phospholene 1-oxide is not widely

published, the following table summarizes its fundamental properties based on available

information. It should be noted that some data for the closely related phenyl-substituted

analogue is often more readily available and is provided here for comparative context where

appropriate.

Property Value Source

Molecular Formula C₇H₁₃OP --INVALID-LINK--

Molecular Weight 144.15 g/mol --INVALID-LINK--

CAS Number 7529-24-0 --INVALID-LINK--

Appearance Neat --INVALID-LINK--

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b105051?utm_src=pdf-interest
https://www.benchchem.com/product/b105051?utm_src=pdf-body
https://www.benchchem.com/product/b105051?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105051?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: Specific experimental values for properties such as melting point, boiling point, density,

and solubility for 1-Ethyl-3-methyl-3-phospholene 1-oxide are not readily available in the

cited literature. Researchers should determine these properties experimentally as needed.

Synthesis and Characterization
The synthesis of 1-substituted-3-methyl-3-phospholene oxides, including the ethyl derivative, is

a key area of investigation, often focusing on subsequent isomerization reactions.

Experimental Protocol: Synthesis of 1-Ethyl-3-methyl-3-
phospholene 1-oxide
A general method for the synthesis of 1-substituted-3-methyl-3-phospholene oxides involves

the reaction of a corresponding phosphine with an oxidizing agent. While a specific, detailed

protocol for the ethyl derivative is not fully elaborated in the provided search results, a general

procedure can be inferred from related syntheses. The synthesis typically involves the

McCormack cycloaddition of a diene with a dichlorophosphine, followed by hydrolysis.

A more detailed experimental protocol is available for the isomerization of 1-Ethyl-3-methyl-3-
phospholene 1-oxide to its 2-phospholene isomer. This reaction is a focal point of a study by

Keglevich et al. (2020), which provides valuable insight into the reactivity of this compound.[1]

The synthesis workflow can be generalized as follows:
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Generalized Synthesis of 1-Ethyl-3-methyl-3-phospholene 1-oxide

Ethyl dichlorophosphine + Isoprene

Cycloaddition Adduct

McCormack Reaction

Hydrolysis

1-Ethyl-3-methyl-3-phospholene 1-oxide

Isomerization of 1-Ethyl-3-methyl-3-phospholene 1-oxide

1-Ethyl-3-methyl-3-phospholene 1-oxide

Base (e.g., Cs₂CO₃)
Toluene, Heat

Mixture of 2-phospholene oxide
and 3-phospholene oxide isomers

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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